Cas no 6624-46-0 (1-methoxy-2-nitro-4,5-dinitrosobenzene)

• Product Name: 1-methoxy-2-nitro-4,5-dinitrosobenzene
• CAS No: 6624-46-0
• MF: C₇H₅N₃O₅
• MW: 211.131701231003
• CID: 1706664
• PubChem ID: 243488
• Update Time: 2025-04-21

1-methoxy-2-nitro-4,5-dinitrosobenzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-2-nitro-4,5-dinitrosobenzene
• NSC53380
• Hydroxy(2-methoxy-4,5-dinitrosophenyl)azane oxide
• AC1Q1YQZ
• AC1L6BO1
• CTK5C3803
• AR-1C4205
• NSC 53380
• NSC-53380
• NSC53380; Hydroxy(2-methoxy-4,5-dinitrosophenyl)azane oxide; AC1Q1YQZ; AC1L6BO1; CTK5C3803; AR-1C4205; NSC 53380; NSC-53380;
• 1-methoxy-2-nitro-4,5-dinitroso-benzene
• DTXSID00216442
• 6624-46-0

• Inchi： 1S/C7H5N3O5/c1-15-7-3-5(9-12)4(8-11)2-6(7)10(13)14/h2-3H,1H3
• InChI Key： JSQUQKNRFLZNHX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1[N+](=O)[O-])N=O)N=O

Computed Properties

• Exact Mass: 211.02295
• Monoisotopic Mass: 211.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 111.23
• LogP: 2.92240